Cas no 1261453-58-0 (Methyl 2-cyano-3-methylphenylacetate)

• Product Name: Methyl 2-cyano-3-methylphenylacetate
• CAS No: 1261453-58-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4938888
• Update Time: 2025-06-09

Methyl 2-cyano-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-methylphenylacetate

• Inchi： 1S/C11H11NO2/c1-8-4-3-5-9(10(8)7-12)6-11(13)14-2/h3-5H,6H2,1-2H3
• InChI Key： DPFCDJWNMSODQO-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=C(C)C=1C#N)=O

Computed Properties

• Exact Mass: 189.078978594 g/mol
• Monoisotopic Mass: 189.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1
• Molecular Weight: 189.21

Additional information on Methyl 2-cyano-3-methylphenylacetate

Recent Advances in the Study of Methyl 2-cyano-3-methylphenylacetate (CAS: 1261453-58-0) in Chemical Biology and Pharmaceutical Research

The compound Methyl 2-cyano-3-methylphenylacetate (CAS: 1261453-58-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano and methylphenylacetate functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its chemical properties, biological activities, and potential industrial applications, making it a compound of interest for researchers and industry professionals alike.

One of the primary areas of research involving Methyl 2-cyano-3-methylphenylacetate is its role as a building block in the synthesis of complex pharmaceutical compounds. Its unique chemical structure allows for versatile reactivity, enabling the formation of diverse molecular frameworks. Recent publications have highlighted its use in the synthesis of inhibitors targeting specific enzymes involved in disease pathways, such as proteases and kinases. These findings underscore the compound's utility in medicinal chemistry, where it serves as a valuable precursor for the development of new drugs with enhanced efficacy and reduced side effects.

In addition to its synthetic applications, Methyl 2-cyano-3-methylphenylacetate has been investigated for its direct biological activities. Studies have demonstrated its potential as an enzyme inhibitor, particularly in the context of metabolic disorders and inflammatory diseases. For instance, research has shown that this compound can modulate the activity of certain enzymes involved in lipid metabolism, suggesting its potential as a therapeutic agent for conditions like hyperlipidemia and diabetes. These findings are supported by in vitro and in vivo experiments, which have provided insights into the compound's mechanism of action and pharmacokinetic properties.

The industrial applications of Methyl 2-cyano-3-methylphenylacetate have also been a focus of recent research. Its stability and reactivity make it an attractive candidate for use in large-scale pharmaceutical manufacturing. Innovations in synthetic methodologies have enabled more efficient production of this compound, reducing costs and improving yield. Furthermore, advancements in green chemistry have explored the use of environmentally friendly catalysts and solvents in its synthesis, aligning with the growing demand for sustainable practices in the pharmaceutical industry.

Looking ahead, the continued exploration of Methyl 2-cyano-3-methylphenylacetate holds great promise for the field of chemical biology and drug development. Future research directions may include the optimization of its synthetic pathways, the discovery of new biological targets, and the development of derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into practical applications, ultimately contributing to the advancement of human health and the treatment of various diseases.